![molecular formula C18H18ClNOS B5736454 2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline](/img/structure/B5736454.png)
2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline
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Overview
Description
2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has been synthesized for its potential application in scientific research.
Mechanism of Action
The exact mechanism of action of 2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it has been shown to have an affinity for dopamine receptors and may act as a partial agonist or antagonist. It has also been found to inhibit the enzyme monoamine oxidase, which could lead to increased levels of dopamine, serotonin, and other neurotransmitters.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase dopamine release in the brain and may have potential as a treatment for Parkinson's disease. It has also been found to have anxiolytic and antidepressant effects in animal models, possibly due to its inhibition of monoamine oxidase.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline in lab experiments is its potential as a tool for studying dopamine-related disorders. However, its effects on other neurotransmitters and enzymes may complicate its use in certain experiments. Additionally, its potential as a therapeutic agent for humans has not yet been fully explored.
Future Directions
There are several potential future directions for research on 2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline. One area of interest is its potential as a treatment for Parkinson's disease. Further studies could investigate its efficacy and safety in animal models and eventually in human clinical trials. Additionally, its effects on other neurotransmitters and enzymes could be explored in order to better understand its potential as a therapeutic agent for mood disorders. Finally, its use as a tool for studying dopamine-related disorders could be further investigated in order to better understand the underlying mechanisms of these disorders.
Synthesis Methods
The synthesis of 2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline involves the reaction of 4-chlorothiophenol with 3-bromopropionic acid in the presence of a base such as potassium carbonate. The resulting product is then reacted with tetrahydroisoquinoline in the presence of a catalyst such as palladium on carbon to yield the final product.
Scientific Research Applications
2-{3-[(4-chlorophenyl)thio]propanoyl}-1,2,3,4-tetrahydroisoquinoline has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for dopamine receptors and may be useful in the study of dopamine-related disorders such as Parkinson's disease. Additionally, it has been found to have an inhibitory effect on the enzyme monoamine oxidase, which could be relevant in the study of depression and other mood disorders.
Properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-1-(3,4-dihydro-1H-isoquinolin-2-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNOS/c19-16-5-7-17(8-6-16)22-12-10-18(21)20-11-9-14-3-1-2-4-15(14)13-20/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDVRQIYDXZCAKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)CCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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